(Z)-ethyl 2-((2-(3-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate

• IUPAC Name: ethyl 2-[[(2Z)-2-[(3-chlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]propanoate
• InChI: InChI=1S/C20H17ClO5/c1-3-24-20(23)12(2)25-15-7-8-16-17(11-15)26-18(19(16)22)10-13-5-4-6-14(21)9-13/h4-12H,3H2,1-2H3/b18-10-
• InChI Key: QZXHDOCSDPLDLA-ZDLGFXPLSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)Cl)O2
• Isomeric SMILES: CCOC(=O)C(C)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)Cl)/O2
• Molecular Formula: C20H17ClO5
• Molecular Weight: 372.8 g/mol

Description

Chemical Reactions Analysis

The [3 + 2] cycloaddition reactions of related compounds have been investigated using density functional theory. The results show that these reactions are under distortion control, and frontier molecular orbital (FMO) calculations indicated a dominant highest occupied molecular orbital (HOMO) multiple bond system to lowest unoccupied molecular orbital (LUMO) through-space interaction.

Scientific Research Applications

Antimicrobial Activity

• .

Cytotoxicity and Anticancer Potential

• .

Metal Complexes for Catalysis

• .

GSK-3β Inhibition

• .

Mechanism of Action

Target of Action

The primary target of this compound is Glycogen synthase kinase 3β (GSK-3β) . GSK-3β is a widely investigated molecular target for numerous diseases including Alzheimer’s disease, cancer, and diabetes mellitus .

Mode of Action

The compound acts as a GSK-3β inhibitor . It binds to the active site of the enzyme, preventing it from phosphorylating its substrates. This inhibition can lead to changes in various cellular processes, including cell division, apoptosis, and glucose regulation.

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to its inhibition of GSK-3β. By inhibiting this enzyme, the compound can alter cellular processes such as cell division and apoptosis, potentially leading to therapeutic effects in diseases like Alzheimer’s, cancer, and diabetes .